5-(6-Methoxy-benzothiazol-2-yl)-thiophene-2-carboxylic acid

• Molecular Formula: C13H9NO3S2
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 5-(6-methoxy-1,3-benzothiazol-2-yl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C13H9NO3S2/c1-17-7-2-3-8-11(6-7)19-12(14-8)9-4-5-10(18-9)13(15)16/h2-6H,1H3,(H,15,16)
• InChI Key: ZXLOTPWHNKUSIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)C3=CC=C(S3)C(=O)O

Description

5-(6-Methoxy-benzothiazol-2-yl)-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C13H9NO3S2 and its molecular weight is 291.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-6-methoxy-benzothiazole (1.22 g, 5.00 mmol), 2-carboxythiophene-5-boronic acid (860 mg, 5.00 mmol), sodium carbonate (2.65 g, 25.00 mmol) and tetrakis(triphenylphosphine)palladium (300 mg, 0.25 mmol) were dissolved in a mixture of 80 mL N,N-dimethylformamide and 80 mL water. The mixture was stirred at 120° C. under argon for 2 h. The reaction mixture was evaporated and the residue was partitioned between 100 mL of water and 100 mL of dichloromethane. A considerable amount of white solid precipitated between the layers and was filtered off and triturated with diethyl ether, affording the title compound (550 mg, 1.89 mmol, 38%) as a white powder.